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Technical Support Center: Chlorophyll a
Extraction
This guide provides troubleshooting advice and frequently asked questions (FAQs) to help

researchers, scientists, and drug development professionals overcome common challenges

encountered during the extraction of chlorophyll a from plant tissue, specifically addressing

issues related to low yield.

Frequently Asked Questions (FAQs)
Q1: What are the most common reasons for low chlorophyll a yield?

A1: Low chlorophyll a yield can stem from several factors throughout the extraction process.

These include:

Incomplete cell lysis: The solvent cannot efficiently extract chlorophyll if the plant cell walls

are not sufficiently disrupted.
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Inappropriate solvent choice: The polarity and composition of the extraction solvent

significantly impact its ability to solubilize chlorophyll.

Chlorophyll degradation: Chlorophyll is a sensitive molecule and can be degraded by light,

heat, and enzymatic activity during extraction.

Suboptimal extraction conditions: Factors such as temperature, extraction time, and the ratio

of solvent to plant tissue can all affect the final yield.

Inaccurate quantification: Errors in spectrophotometric readings or calculations can lead to

an underestimation of the chlorophyll a concentration.

Q2: Which solvent is best for chlorophyll a extraction?

A2: The optimal solvent can depend on the specific plant species and the downstream

application. However, common and effective solvents include acetone, ethanol, and methanol.

[1] 90% acetone is widely recommended for a variety of aquatic and terrestrial plants due to its

high extraction efficiency and the stability of the extracted chlorophyll.[2][3] Methanol has also

been shown to be a highly efficient solvent, in some cases outperforming acetone.[1][4] Ethanol

is a safer, less toxic alternative to acetone and can be very effective, especially at higher

concentrations (e.g., 96%).[5][6] For particularly difficult-to-extract tissues, a mixture of dimethyl

sulfoxide (DMSO) and acetone or methanol can be more effective.[7][8]

Q3: How can I prevent chlorophyll degradation during extraction?

A3: To minimize chlorophyll degradation, it is crucial to work quickly and in a controlled

environment.[9] Key recommendations include:

Work in dim light: Chlorophyll is light-sensitive.

Keep samples cold: Perform extractions on ice and use pre-chilled solvents to reduce

enzymatic activity.

Neutralize acids: Add a small amount of a neutralizing agent like magnesium carbonate or

sodium bicarbonate during grinding to prevent the conversion of chlorophyll to pheophytin.
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Minimize extraction time: Prolonged exposure to solvents and cellular enzymes can lead to

degradation.

Q4: What is the correct way to handle and store plant tissue before extraction?

A4: Proper handling and storage are critical for preserving chlorophyll integrity. If not processed

immediately, plant tissue should be flash-frozen in liquid nitrogen and stored at -80°C. This

halts enzymatic processes that can degrade chlorophyll. Avoid repeated freeze-thaw cycles.

Q5: Can I use a blender instead of a mortar and pestle for grinding the tissue?

A5: While a blender can be used, it may generate heat that can degrade chlorophyll. If a

blender is used, it is essential to use short bursts and keep the sample chilled. A mortar and

pestle, especially when pre-chilled, provides a more controlled and gentle method for tissue

homogenization. For small or tough samples, bead beating can also be an effective method for

cell disruption.

Troubleshooting Guide: Low Chlorophyll a Yield
This section provides a step-by-step guide to diagnosing and resolving issues of low

chlorophyll a yield.

Problem: Consistently low chlorophyll a readings.
Visualizing the Troubleshooting Workflow
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Caption: Troubleshooting workflow for low chlorophyll a yield.

Step 1: Evaluate Plant Tissue and Grinding Efficiency
Issue: Incomplete disruption of plant cells is a primary cause of poor extraction.

Troubleshooting:
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Visual Inspection: After grinding, is the tissue completely homogenized, or are there still

visible pieces of intact plant material? The resulting mixture should be a fine, uniform

slurry.

Grinding Technique: For tough tissues, grinding with liquid nitrogen can significantly

improve cell lysis by making the tissue brittle. Adding a small amount of acid-washed sand

to the mortar can also aid in the grinding process.

Plant Material: Ensure the plant material is fresh or has been properly stored (flash-frozen

and kept at -80°C). Older or improperly stored tissue may have lower chlorophyll content

to begin with.[5] Young, healthy leaves generally have higher chlorophyll content than

older or senescing leaves.[5]

Step 2: Assess Solvent and Extraction Parameters
Issue: The chosen solvent or the extraction conditions may not be optimal for the specific

plant tissue.

Troubleshooting:

Solvent Selection: As previously mentioned, 90% acetone, 96% ethanol, or methanol are

generally effective. If the yield is still low, consider using a DMSO pre-treatment or a

DMSO/acetone mixture, which is particularly effective for tissues that are difficult to

extract.[8]

Solvent Volume: Ensure a sufficient solvent-to-tissue ratio. A common starting point is 10

mL of solvent per 1 gram of fresh tissue. If the extract is too concentrated (very dark

green), it may need further dilution for accurate spectrophotometric reading.

Extraction Time and Temperature: While longer extraction times can increase yield, they

also increase the risk of degradation. A typical extraction time is 24 hours at 4°C in the

dark. Some protocols suggest shorter extraction times at room temperature, but this

should be tested carefully. Increasing the temperature can enhance extraction but

significantly accelerates chlorophyll degradation.[4]

Step 3: Verify Quantification
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Issue: Errors in the spectrophotometric measurement or subsequent calculations can lead to

inaccurate results.

Troubleshooting:

Spectrophotometer Blank: Always use the same solvent for the blank as was used for the

extraction.

Wavelength Accuracy: Ensure the spectrophotometer is properly calibrated and is reading

at the correct wavelengths for chlorophyll a in the chosen solvent.

Turbidity: Centrifuge the extract thoroughly to pellet any suspended particles before taking

a reading. A high absorbance reading at 750 nm indicates turbidity, which will interfere with

the chlorophyll absorbance readings. This value should be subtracted from the readings at

the chlorophyll absorption peaks.[9]

Correct Equations: Use the appropriate equations and absorption coefficients for the

solvent you are using. Using equations for acetone with an ethanol extract will lead to

incorrect results.

Step 4: Check for Chlorophyll Degradation
Issue: The chlorophyll may be degrading into pheophytins or other breakdown products.

Troubleshooting:

Visual Cue: A brownish tint to the green extract can indicate the presence of pheophytins.

Acidification Test: A simple spectrophotometric test can be performed by adding a drop of

dilute HCl to the extract in the cuvette. A significant decrease in absorbance at the red

peak (around 663-665 nm) and an increase at a lower wavelength (around 655 nm)

confirms the presence of chlorophyll a that has been converted to pheophytin a.

Preventative Measures: If degradation is suspected, strictly adhere to the preventative

measures outlined in the FAQs (working in dim light, keeping samples cold, and using a

neutralizing agent).
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Data Presentation
Table 1: Spectrophotometric Equations for Chlorophyll a
Concentration
The following table provides the equations for calculating the concentration of chlorophyll a in

different commonly used solvents. Absorbance readings should be taken at the specified

wavelengths after correcting for turbidity by subtracting the absorbance at 750 nm.

Solvent
Equation for Chlorophyll a
(µg/mL)

Wavelengths (nm)

90% Acetone
Ca = 11.93 * (A664 - A750) -

1.93 * (A647 - A750)
664, 647, 750

100% Methanol Ca = 12.9447 * (A665 - A750) 665, 750

96% Ethanol
Ca = 13.36 * (A664 - A750) -

5.19 * (A649 - A750)
664, 649, 750

Note: The specific coefficients in the equations can vary slightly between different literature

sources. The provided equations are widely cited and reliable.[4][7]

Experimental Protocols
Standard Protocol for Chlorophyll a Extraction and
Quantification
This protocol outlines a standard method for extracting and quantifying chlorophyll a from fresh

plant leaf tissue using 90% acetone.

Materials:

Fresh plant leaves

Mortar and pestle

Liquid nitrogen (optional, but recommended for tough tissue)
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90% (v/v) aqueous acetone, pre-chilled to 4°C

Magnesium carbonate (MgCO₃) or Sodium Bicarbonate (NaHCO₃)

Centrifuge and centrifuge tubes

Volumetric flasks

Spectrophotometer and cuvettes

Micropipettes

Procedure:

Sample Preparation:

Weigh approximately 100-200 mg of fresh leaf tissue. Record the exact weight.

If using liquid nitrogen, place the mortar and pestle on a heat-resistant surface and

carefully pour a small amount of liquid nitrogen into the mortar. Add the leaf tissue and

grind to a fine powder. Allow the liquid nitrogen to evaporate completely.

If not using liquid nitrogen, cut the leaves into small pieces.

Extraction:

Add a pinch of MgCO₃ or NaHCO₃ to the mortar to neutralize plant acids.

Add 2-3 mL of pre-chilled 90% acetone to the mortar and grind the tissue thoroughly until it

is a homogenous slurry.

Quantitatively transfer the slurry to a centrifuge tube. Rinse the mortar and pestle with

another 2-3 mL of 90% acetone and add this to the same centrifuge tube.

Adjust the final volume of the extract to 10 mL with 90% acetone.

Cap the tube, wrap it in aluminum foil to protect it from light, and store it at 4°C for 24

hours to allow for complete extraction.
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Clarification:

After the incubation period, centrifuge the extract at 3,000-5,000 x g for 10 minutes at 4°C

to pellet the cell debris.

Spectrophotometric Measurement:

Carefully transfer the supernatant to a clean cuvette.

Using 90% acetone as a blank, measure the absorbance of the extract at 750 nm, 664

nm, and 647 nm.

If the absorbance at 664 nm is greater than 0.8, dilute the extract with a known volume of

90% acetone and repeat the measurement. Remember to account for this dilution in your

final calculations.

Calculation:

First, correct the absorbance readings for turbidity:

A664_corrected = A664_measured - A750_measured

A647_corrected = A647_measured - A750_measured

Calculate the concentration of chlorophyll a in the extract (in µg/mL) using the appropriate

equation from Table 1 for 90% acetone:

Ca (µg/mL) = 11.93 * A664_corrected - 1.93 * A647_corrected

Calculate the total amount of chlorophyll a in the original sample:

Total Chl a (µg) = Ca (µg/mL) * Total volume of extract (mL)

Express the chlorophyll a content per unit of fresh weight:

Chl a content (µg/mg) = Total Chl a (µg) / Fresh weight of tissue (mg)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15707087/docs#troubleshooting-low-yield-in-
chlorophyll-a-extraction-from-plant-tissue]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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